![molecular formula C3H6F3NO2S B1448200 1,1,1-Trifluoropropane-2-sulfonamide CAS No. 1443980-63-9](/img/structure/B1448200.png)
1,1,1-Trifluoropropane-2-sulfonamide
Overview
Description
1,1,1-Trifluoropropane-2-sulfonamide, also known as N-(1,1,1-trifluoropropan-2-yl)methanesulfonamide, is a sulfonamide compound with the molecular formula C3H6F3NO2S . It has a molecular weight of 177.15 g/mol .
Molecular Structure Analysis
The molecular structure of this compound consists of a propane chain with three fluorine atoms attached to the terminal carbon atom and a sulfonamide group attached to the middle carbon atom .
Physical And Chemical Properties Analysis
This compound is a powder at room temperature . Unfortunately, specific physical and chemical properties such as melting point, boiling point, and density were not found in the search results.
Scientific Research Applications
1. Synthesis and Organic Chemistry
1,1,1-Trifluoropropane-2-sulfonamide and related triflamides are prominent in organic chemistry, utilized as reagents, catalysts, or additives in various reactions. Their high NH-acidity, lipophilicity, and catalytic activity make them suitable for a broad range of organic reactions. They serve as nitrogen sources in C-amination reactions, creating valuable building blocks for organic synthesis, metal complex catalysis, and medical applications. Their strong electron-withdrawing properties and low nucleophilicity also enable their use in cycloaddition reactions, Friedel–Crafts reactions, and heterocyclization (Moskalik & Astakhova, 2022).
2. Heterocyclic Chemistry
Trifluoromethanesulfonamide, a related compound, is particularly interesting for forming heterocycles through condensation with carbonyl compounds. These reactions lead to the formation of heterocycles with specific and often unique stereoelectronic interactions in their molecules. Such processes have significant implications in developing new synthetic methods and understanding molecular interactions (Shainyan & Meshcheryakov, 2009).
3. Catalysis and Reaction Mechanisms
Triflamides act as efficient catalysts in various organic reactions due to their strong NH-acidity and specific chemical properties. They facilitate reactions like cycloaddition, condensation, and heterocyclization, showcasing their versatility in organic synthesis. This aspect of triflamides is crucial for developing new synthetic routes and understanding reaction mechanisms in organic chemistry (Moskalik & Astakhova, 2022).
Mechanism of Action
Safety and Hazards
1,1,1-Trifluoropropane-2-sulfonamide is associated with several hazard statements including H302, H312, H315, H319, H332, and H335, indicating that it can cause skin irritation, serious eye irritation, and may cause respiratory irritation . Precautionary measures include avoiding breathing dust, mist, spray, and contact with skin and eyes .
Future Directions
While specific future directions for 1,1,1-Trifluoropropane-2-sulfonamide were not found in the search results, sulfonamides in general continue to be a subject of research due to their wide range of biological activities. Future research may focus on developing new sulfonamide derivatives with improved properties and exploring their potential applications in various fields .
Properties
IUPAC Name |
1,1,1-trifluoropropane-2-sulfonamide | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C3H6F3NO2S/c1-2(3(4,5)6)10(7,8)9/h2H,1H3,(H2,7,8,9) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
FAPBNZGKHKTHQD-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C(F)(F)F)S(=O)(=O)N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C3H6F3NO2S | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
177.15 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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